molecular formula C10H12N2OS B8476129 3-(2-Benzooxazolylthio)propylamine

3-(2-Benzooxazolylthio)propylamine

Cat. No.: B8476129
M. Wt: 208.28 g/mol
InChI Key: UBPYEPPDFVRDRS-UHFFFAOYSA-N
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Description

3-(2-Benzooxazolylthio)propylamine is a useful research compound. Its molecular formula is C10H12N2OS and its molecular weight is 208.28 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H12N2OS

Molecular Weight

208.28 g/mol

IUPAC Name

3-(1,3-benzoxazol-2-ylsulfanyl)propan-1-amine

InChI

InChI=1S/C10H12N2OS/c11-6-3-7-14-10-12-8-4-1-2-5-9(8)13-10/h1-2,4-5H,3,6-7,11H2

InChI Key

UBPYEPPDFVRDRS-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C2C(=C1)N=C(O2)SCCCN

Origin of Product

United States

Synthesis routes and methods I

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Synthesis routes and methods II

Procedure details

2-Mercaptobenzoxazole (15.2 g; 0.1 mol) was dissolved in ethanol (200 ml); NaOH (4.0 g; 0.1 mol) dissolved in water was added thereto. The reaction mixture was refluxed for 30 minutes, then 3-chloropropylamine (9.3 g; 0.1 mol) dissolved in ethanol (50 ml) was added. The mixture was refluxed for 90 minutes, cooled, filtered from the salt and the solvent was evaporated under reduced pressure. The residue was purified by silica gel chromatography, eluting with methanol/ether (1:3), (15.0 g; 71.6% yield).
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